4-(difluoromethyl)-2-ethyl-1H-pyrazolo[3,4-b]pyridin-6-one

• IUPAC Name: 4-(difluoromethyl)-2-ethyl-1H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C9H9F2N3O/c1-2-14-4-6-5(8(10)11)3-7(15)12-9(6)13-14/h3-4,8H,2H2,1H3,(H,12,13,15)
• InChI Key: XPJSTILQKJQYDN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=CC(=O)N=C2N1)C(F)F
• Molecular Formula: C9H9F2N3O
• Molecular Weight: 213.18 g/mol

Description

The compound with the identifier “4-(difluoromethyl)-2-ethyl-1H-pyrazolo[3,4-b]pyridin-6-one” is a chemical entity that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is characterized by its specific molecular structure, which allows it to participate in a variety of chemical reactions and exhibit distinct biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(difluoromethyl)-2-ethyl-1H-pyrazolo[3,4-b]pyridin-6-one involves multiple steps, each requiring precise reaction conditions to ensure the desired product is obtained. The synthetic routes typically involve the use of specific reagents and catalysts to facilitate the formation of the compound. Detailed information on the exact synthetic routes and reaction conditions for this compound can be found in specialized chemical literature and databases.

Industrial Production Methods

Industrial production of this compound is scaled up from laboratory methods, ensuring that the process is efficient and cost-effective. This often involves optimizing reaction conditions, such as temperature, pressure, and the use of industrial-grade reagents and catalysts. The goal is to produce the compound in large quantities while maintaining high purity and yield.

Chemical Reactions Analysis

Types of Reactions

4-(difluoromethyl)-2-ethyl-1H-pyrazolo[3,4-b]pyridin-6-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can convert this compound into reduced forms, often using reducing agents like hydrogen or metal hydrides.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used

Scientific Research Applications

4-(difluoromethyl)-2-ethyl-1H-pyrazolo[3,4-b]pyridin-6-one has a wide range of scientific research applications, including:

Chemistry: The compound is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules.

Biology: In biological research, this compound is studied for its potential effects on cellular processes and its interactions with biological macromolecules.

Medicine: The compound is investigated for its potential therapeutic properties, including its ability to modulate specific biological pathways.

Industry: this compound is used in industrial processes, such as the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(difluoromethyl)-2-ethyl-1H-pyrazolo[3,4-b]pyridin-6-one involves its interaction with specific molecular targets and pathways within biological systems. The compound can bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(difluoromethyl)-2-ethyl-1H-pyrazolo[3,4-b]pyridin-6-one include those with comparable molecular structures and chemical properties. These compounds may share similar reactivity and biological activities, making them useful for comparative studies.

Uniqueness

This compound is unique due to its specific molecular structure, which confers distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and industrial applications, as it can offer advantages over other similar compounds in certain contexts.

Conclusion

This compound is a versatile compound with a wide range of applications in chemistry, biology, medicine, and industry. Its unique properties and reactivity make it a valuable tool for scientific research and industrial processes. Understanding its preparation methods, chemical reactions, and mechanism of action can help unlock its full potential and pave the way for new discoveries and innovations.